Cas no 849353-56-6 (3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid)

3-(5-Fluoro-2-methylphenyl)-3-methylbutanoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluoro-substituted phenyl ring and a branched aliphatic chain, offers unique steric and electronic properties, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom enhances metabolic stability and binding affinity, while the methyl groups contribute to lipophilicity. This compound is particularly useful in medicinal chemistry for the development of targeted therapeutics. Its well-defined purity and consistent quality ensure reliable performance in synthetic workflows, supporting advancements in drug discovery and material science.

3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid structure

849353-56-6 structure

Product Name:3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid

CAS No:849353-56-6

MF:C₁₂H₁₅FO₂

MW:210.244707345963

MDL:MFCD20486091

CID:820544

PubChem ID:58509552

Update Time:2025-05-28

3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid
- 3-(5-fluoro-2-methylphenyl)-3-methylbutyric acid
- A853469
- EN300-1870932
- AKOS017975488
- FT-0731394
- SCHEMBL379397
- 849353-56-6
- 3-(5-fluoro-2-methylphenyl)-3-methylbutanoicacid
- DCCLHALCAVPUCC-UHFFFAOYSA-N
- MDL： MFCD20486091
- Inchi： 1S/C12H15FO2/c1-8-4-5-9(13)6-10(8)12(2,3)7-11(14)15/h4-6H,7H2,1-3H3,(H,14,15)
- InChI Key： DCCLHALCAVPUCC-UHFFFAOYSA-N
- SMILES： FC1C=CC(C)=C(C=1)C(C)(C)CC(=O)O

Computed Properties

Exact Mass: 210.10560788g/mol
Monoisotopic Mass: 210.10560788g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid Pricemore >>

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Alichem	A019117997-1g	3-(5-Fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6	95%	1g	$528.00	2023-08-31
eNovation Chemicals LLC	D547931-50g	3-(5-fluoro-2-methylphenyl)-3-methylbutyric acid	849353-56-6	98%+	50g	$2220	2024-05-24
eNovation Chemicals LLC	Y1002426-5g	3-(5-fluoro-2-methylphenyl)-3-methylbutyric acid	849353-56-6	95%	5g	$1500	2024-07-24
Enamine	EN300-1870932-1g	3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6		1g	$699.0	2023-09-18
Enamine	EN300-1870932-5g	3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6		5g	$2028.0	2023-09-18
Enamine	EN300-1870932-10g	3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6		10g	$3007.0	2023-09-18
Enamine	EN300-1870932-0.05g	3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6		0.05g	$587.0	2023-09-18
Enamine	EN300-1870932-0.1g	3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6		0.1g	$615.0	2023-09-18
Enamine	EN300-1870932-0.25g	3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6		0.25g	$642.0	2023-09-18
Enamine	EN300-1870932-0.5g	3-(5-fluoro-2-methylphenyl)-3-methylbutanoic acid	849353-56-6		0.5g	$671.0	2023-09-18